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Compound of Interest

Compound Name: 3-Demethylcolchicine

Cat. No.: B8067971 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-Demethylcolchicine, an active metabolite of colchicine, is a potent antimitotic agent that

disrupts microtubule polymerization by binding to tubulin.[1][2] This interference with

cytoskeletal dynamics leads to cell cycle arrest at the G2/M phase and can trigger apoptosis,

making it a valuable tool in cancer research and studies of cellular proliferation.[3] Proper

preparation of a 3-Demethylcolchicine stock solution is paramount for obtaining reproducible

and reliable experimental results. These application notes provide a detailed protocol for the

preparation, storage, and handling of 3-Demethylcolchicine stock solutions for use in cell

culture.

Physicochemical and Storage Data
A summary of the key quantitative data for 3-Demethylcolchicine is provided below for easy

reference.
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Property Value

Molecular Formula C₂₁H₂₃NO₆

Molecular Weight 385.4 g/mol

Appearance White to light yellow crystalline powder

Solubility Soluble in Ethanol and DMSO

Storage (Solid) -20°C, protected from light

Storage (Stock Solution) -20°C in aliquots, protected from light

Experimental Protocol: Preparation of a 10 mM
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of 3-Demethylcolchicine in

Dimethyl Sulfoxide (DMSO). The concentration can be adjusted as needed by modifying the

initial mass of the compound.

Materials and Equipment:

3-Demethylcolchicine powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (amber or wrapped in aluminum foil)

Analytical balance

Vortex mixer

Pipettes and sterile filter tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Calculate Required Mass: To prepare a 10 mM stock solution, use the following formula:

Mass (mg) = Desired Volume (mL) x 10 mM x 385.4 g/mol Example: For 1 mL of a 10 mM

stock solution, 3.85 mg of 3-Demethylcolchicine is required.

Weighing the Compound:

Safety Precaution: 3-Demethylcolchicine is toxic and should be handled with care in a

chemical fume hood.[1] Always wear appropriate PPE.

Allow the vial of 3-Demethylcolchicine to equilibrate to room temperature before opening

to prevent condensation.

Carefully weigh the calculated amount of powder using an analytical balance and transfer

it to a sterile, light-protected microcentrifuge tube.

Dissolution:

Add the desired volume of anhydrous DMSO to the microcentrifuge tube containing the 3-
Demethylcolchicine powder.

Securely cap the tube and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. The solution should be clear. Gentle warming in a 37°C water bath can aid

dissolution if necessary.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, dispense the

stock solution into smaller, single-use aliquots (e.g., 10-50 µL) in sterile, light-protected

microcentrifuge tubes.

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C for long-term stability. A stock solution in DMSO stored at -20°C

is stable for several months.[4]

Preparation of Working Solutions:
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For cell culture experiments, dilute the 10 mM stock solution to the desired final

concentration in a pre-warmed complete cell culture medium.

It is crucial to maintain the final DMSO concentration in the cell culture medium at a low, non-

toxic level, typically below 0.5% (v/v), to avoid solvent-induced cytotoxicity.

Mechanism of Action and Signaling Pathway
3-Demethylcolchicine exerts its biological effects primarily by inhibiting tubulin polymerization.

This disruption of microtubule dynamics leads to the arrest of the cell cycle in the G2/M phase.

Prolonged mitotic arrest activates the intrinsic apoptotic pathway. This process is often

mediated by the activation of stress-activated protein kinases such as p38 MAPK and

JNK/SAPK, leading to the downstream activation of caspases and ultimately, programmed cell

death.
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Caption: Signaling pathway of 3-Demethylcolchicine.
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Experimental Workflow
The following diagram illustrates a general workflow for preparing and using a 3-
Demethylcolchicine stock solution in a typical cell-based assay.
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Caption: Workflow for stock solution preparation and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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